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Compound of Interest

Compound Name:
delta-Ava-pro(9)-substance P (7-

11)

CAS No.: 136912-73-7

Cat. No.: B160818

Get Quote

Executive Summary: The Active Core
Substance P (SP) is an undecapeptide (Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH

) belonging to the tachykinin family.[1][2] While the N-terminal domain dictates metabolic
stability and transport, the C-terminal pentapeptide, SP(7-11) (Phe-Phe-Gly-Leu-Met-NH

), constitutes the "active core" responsible for high-affinity binding to the Neurokinin-1 (NK1)
receptor.[1][2]

Despite its potency, the clinical utility of native SP(7-11) is severely limited by rapid enzymatic

degradation and poor physicochemical properties.[1][2] This guide analyzes the chemical

liabilities of the SP(7-11) scaffold and details the rational design of stable analogs (e.g.,

GR73632), supported by validated synthesis and characterization protocols.
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Sequence and Structural Properties
The native SP(7-11) sequence is H-Phe-Phe-Gly-Leu-Met-NH

.[1][2]

Property Value / Characteristic
Implication for Drug
Design

Molecular Formula

C

H

N

O

S

Core scaffold mass: ~612.8

Da.[1][2][3]

Solubility Low (Hydrophobic)

The Phe-Phe-Leu motif drives

aggregation.[1][2] Requires

organic co-solvents (DMSO,

DMF) or acidic pH for aqueous

solubility.[1][2]

Isoelectric Point (pI) ~5.5 (Estimated)
Neutral at physiological pH.[1]

[2]

Conformation
Flexible /

-turn

In solution, it adopts a random

coil but forms a pseudo-

-turn when bound to the NK1

receptor or in lipid

environments.[1][2]

Oxidation Potential
High (Met

)

Methionine is easily oxidized to

sulfoxide (Met(O)), reducing

receptor affinity by >100-fold.

[1][2]

The Aggregation Liability
The adjacent Phenylalanine residues (Phe
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-Phe

) are prone to

-

stacking interactions.[1][2] During solid-phase peptide synthesis (SPPS) and storage, this leads
to:

Incomplete Coupling: Steric hindrance during synthesis.

Insoluble Aggregates: Formation of

-sheet-like fibrils in aqueous buffers.[1][2]

Stability Profile: Enzymatic & Chemical
Degradation[2][4]
The primary failure mode of SP(7-11) in vivo is enzymatic hydrolysis.[1][2] The fragment is a

substrate for three major metallopeptidases.

Enzymatic Cleavage Map
Neutral Endopeptidase (NEP / CD10 / Neprilysin): The dominant degrading enzyme in the

CNS and peripheral tissues. It cleaves the hydrophobic bonds.

Angiotensin-Converting Enzyme (ACE): Degrades SP in plasma and vascular endothelium.

[1][2][4]

Dipeptidyl Peptidase IV (DPP IV): Less critical for SP(7-11) than full-length SP, but can

attack if the N-terminus is unprotected.[1][2]

SP(7-11)
Phe - Phe - Gly - Leu - Met - NH2

Phe-Phe + Gly-Leu-Met-NH2 Cleaves Gly9-Leu10

Phe-Phe-Gly + Leu-Met-NH2

 Cleaves Phe8-Gly9

NEP (Neprilysin) Primary Target

ACE

Secondary Target

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://www.ncbi.nlm.nih.gov/books/NBK554583/
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Primary enzymatic cleavage sites on the Substance P (7-11) backbone.[1][2]

Chemical Instability
Met Oxidation:

.[1][2] This is spontaneous in air/solution.

Diketo-piperazine (DKP) Formation: If the N-terminus is Proline (in analogs), the dipeptide

can cyclize and cleave from the resin during synthesis.[1][2]

Rational Design of Stable Analogs
To overcome these limitations, structural modifications are introduced.[5] The "Gold Standard"

stable analog is GR73632.

Case Study: GR73632
Structure:

-Ava-Phe-Phe-Pro-N-MeLeu-Met-NH

(Ava = 5-aminovaleric acid)[1][2]

Mechanisms of Stabilization:

N-Methylation (N-MeLeu

): Sterically hinders the peptidase attack on the Gly-Leu bond (the primary NEP/ACE site).[1]
[2]

Proline Substitution (Gly

Pro

): Restricts conformational flexibility, stabilizing the bioactive

-turn and resisting proteolysis.[1][2]
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N-Terminal Capping (

-Ava): Removes the charged amino group, improving blood-brain barrier (BBB) penetration
and preventing aminopeptidase degradation.[1][2]

General Stabilization Strategies
Strategy Modification Effect

Oxidation Resistance
Replace Met

with Norleucine (Nle)

Isosteric hydrophobic residue;

chemically inert to oxidation.[1]

[2]

Proteolytic Stability
N-Methylation (e.g., Sarcosine,

N-MePhe)

Blocks enzyme access to the

peptide bond.[1][2]

Conformational Constraint
Aib (Aminoisobutyric acid) or

D-Amino Acids

Forces helical or turn

structures; D-AAs are not

recognized by endogenous

enzymes.[1][2]

Experimental Protocols
Synthesis Protocol: Hydrophobic Fragment
Optimization
Methodology: Fmoc Solid Phase Peptide Synthesis (SPPS)[1][2]

Reagents:

Resin: Rink Amide MBHA (Low loading: 0.3–0.5 mmol/g to reduce aggregation).[1][2]

Coupling: HATU / DIEA (1:2 ratio relative to AA).[1][2]

Solvent: DMF (Main), NMP (for difficult couplings).[1][2]

Step-by-Step Workflow:

Resin Swelling: DCM (20 min), then DMF (20 min).
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Deprotection: 20% Piperidine in DMF (2 x 5 min). Monitor UV at 301 nm.

Coupling (Critical Step):

Dissolve Fmoc-AA (5 eq), HATU (4.9 eq), DIEA (10 eq) in DMF.[1][2]

For Phe-Phe coupling: Use double coupling (2 x 45 min) or switch solvent to NMP to

disrupt

-sheets.[1][2]

Note: If synthesizing GR73632, the coupling of N-MeLeu to Pro is difficult.[1][2] Use

COMU or PyBOP and extend reaction time to 2 hours.

Cleavage: TFA/TIS/H

O (95:2.5:2.[2]5) for 2 hours.

Precaution: Add NH

I (20 mg) and DMS (dimethyl sulfide) if Met is present to reverse any oxidation occurring
during cleavage.[1][2]
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Start: Rink Amide Resin

Fmoc Deprotection
(20% Piperidine)

Wash (DMF)

Coupling (HATU/DIEA)
*Double Couple Phe-Phe*

Kaiser Test
(Blue = Incomplete)

Passed

Failed (Repeat)

Cleavage
(TFA/TIS/H2O)

Sequence Complete

Click to download full resolution via product page

Figure 2: Optimized SPPS cycle for hydrophobic SP fragments.

Purification & Analysis
HPLC Conditions:

Column: C18 Reverse Phase (e.g., Phenomenex Jupiter), 300 Å pore size (essential for

hydrophobic peptides).[1][2]
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Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: Shallow gradient required. 20% B to 50% B over 30 minutes. SP(7-11) typically

elutes late due to high hydrophobicity.[1][2]

QC Criteria:

Mass Spec (ESI-MS): Confirm [M+H]

. Watch for [M+16] peak (Met-Sulfoxide impurity).[1][2]

Purity: >95% by HPLC (214 nm).

Enzymatic Stability Assay
Protocol:

Preparation: Dissolve peptide (100

M) in Tris-HCl buffer (pH 7.4).

Incubation: Add purified NEP (10 nM) or human plasma (10% v/v). Incubate at 37°C.

Sampling: Aliquot 50

L at t = 0, 5, 15, 30, 60 min.

Quenching: Add 50

L ice-cold 1% TFA/Acetonitrile to stop reaction.

Analysis: Inject onto HPLC. Calculate Half-life (

) by plotting ln(Peak Area) vs. Time.[1][2]

Comparative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://en.wikipedia.org/wiki/Substance_P
https://www.medkoo.com/products/11589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analog Sequence
Receptor Affinity
(NK1)

Plasma Stability (

)

SP(7-11) Native
Phe-Phe-Gly-Leu-

Met-NH

High (

nM)
< 5 min

[Nle

]SP(7-11)

Phe-Phe-Gly-Leu-Nle-

NH High
< 5 min (Oxidation

resistant)

GR73632
Ava-Phe-Phe-Pro-N-

MeLeu-Met-NH

Very High (

nM)
> 60 min

Septide

[pGlu

, Pro

]SP(6-11)

High (Selective) ~30 min
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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